Cas no 2229159-59-3 (tert-butyl 3-3-(aminomethyl)-2,2-dimethylcyclopropylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-3-(aminomethyl)-2,2-dimethylcyclopropylmorpholine-4-carboxylate
• CAS No: 2229159-59-3
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6487954
• PubChem ID: 165654140
• Update Time: 2025-08-03

tert-butyl 3-3-(aminomethyl)-2,2-dimethylcyclopropylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(aminomethyl)-2,2-dimethylcyclopropylmorpholine-4-carboxylate
• tert-butyl 3-[3-(aminomethyl)-2,2-dimethylcyclopropyl]morpholine-4-carboxylate
• 2229159-59-3
• EN300-1901354

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(18)17-6-7-19-9-11(17)12-10(8-16)15(12,4)5/h10-12H,6-9,16H2,1-5H3
• InChI Key： VQWGAYJUIYPNQY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-3-(aminomethyl)-2,2-dimethylcyclopropylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-(3-(aminomethyl)-2,2-dimethylcyclopropyl)morpholine-4-carboxylate (CAS No. 2229159-59-3)

The compound tert-butyl 3-(3-(aminomethyl)-2,2-dimethylcyclopropyl)morpholine-4-carboxylate (CAS No. 2229159-59-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a morpholine ring and a cyclopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key features of this compound is its tert-butyl group, which enhances its stability and solubility in organic solvents. This property is crucial for its use in multi-step synthetic processes. The presence of an aminomethyl group further adds to its versatility, allowing for functionalization and conjugation with other molecular entities. These characteristics make tert-butyl 3-(3-(aminomethyl)-2,2-dimethylcyclopropyl)morpholine-4-carboxylate a sought-after building block in medicinal chemistry.

In recent years, the demand for high-purity chemical intermediates like this compound has surged, driven by advancements in precision medicine and personalized therapeutics. The pharmaceutical industry is increasingly focusing on small-molecule drugs, and intermediates such as CAS No. 2229159-59-3 play a pivotal role in their synthesis. Its relevance is further highlighted by the growing interest in targeted drug delivery systems and enzyme inhibitors, where its structural attributes can be leveraged for optimal performance.

From a synthetic chemistry perspective, the compound's 2,2-dimethylcyclopropyl group introduces steric hindrance, which can influence the selectivity and yield of reactions. This makes it a valuable tool for chemists working on stereoselective synthesis and asymmetric catalysis. Additionally, its morpholine-4-carboxylate moiety is often found in pharmacologically active compounds, underscoring its importance in drug design.

The compound's CAS No. 2229159-59-3 is frequently searched in academic and industrial databases, reflecting its significance in contemporary research. Topics such as structure-activity relationships (SAR), molecular docking, and ADMET properties are often associated with this molecule. Researchers are also exploring its potential in green chemistry applications, aiming to develop more sustainable synthetic routes.

Another area of interest is the compound's role in the development of central nervous system (CNS) drugs. The morpholine ring is a common feature in CNS-active compounds, and its incorporation into tert-butyl 3-(3-(aminomethyl)-2,2-dimethylcyclopropyl)morpholine-4-carboxylate opens up possibilities for novel neuroprotective agents. This aligns with the current focus on addressing neurodegenerative diseases like Alzheimer's and Parkinson's, which are major public health concerns.

In summary, tert-butyl 3-(3-(aminomethyl)-2,2-dimethylcyclopropyl)morpholine-4-carboxylate (CAS No. 2229159-59-3) is a multifaceted compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features and functional groups make it a valuable asset for scientists exploring new therapeutic avenues and innovative synthetic methodologies. As the demand for specialized chemical intermediates continues to rise, this compound is poised to remain a key player in the field.